rac-(1s,3s)-3-(hydroxymethyl)-1-(trifluoromethyl)cyclobutan-1-ol, trans
Overview
Description
Rac-(1s,3s)-3-(hydroxymethyl)-1-(trifluoromethyl)cyclobutan-1-ol, trans (RHT-CFM) is a cyclic trifluoromethyl-substituted hydroxymethyl cyclobutane derivative that has been studied for its potential applications in a variety of scientific research fields. RHT-CFM has been used as a substrate for organic synthesis and as a reagent for the development of new materials. It has also been investigated for its potential use in the development of new drugs and for its biochemical and physiological effects.
Scientific Research Applications
Rac-(1s,3s)-3-(hydroxymethyl)-1-(trifluoromethyl)cyclobutan-1-ol, trans has been studied for its potential applications in a variety of scientific research fields. It has been used as a substrate for organic synthesis and as a reagent for the development of new materials. It has also been investigated for its potential use in the development of new drugs and for its biochemical and physiological effects.
Mechanism of Action
Rac-(1s,3s)-3-(hydroxymethyl)-1-(trifluoromethyl)cyclobutan-1-ol, trans is believed to act as a substrate for the formation of new materials and drugs. It is also believed to act as a catalyst for the formation of new molecules and compounds.
Biochemical and Physiological Effects
rac-(1s,3s)-3-(hydroxymethyl)-1-(trifluoromethyl)cyclobutan-1-ol, trans has been studied for its potential effects on biochemical and physiological processes. It has been shown to have an inhibitory effect on the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds. It has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter.
Advantages and Limitations for Lab Experiments
Rac-(1s,3s)-3-(hydroxymethyl)-1-(trifluoromethyl)cyclobutan-1-ol, trans has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent and it is easy to synthesize. It is also stable and has a low toxicity, making it safe to handle. However, it is important to note that rac-(1s,3s)-3-(hydroxymethyl)-1-(trifluoromethyl)cyclobutan-1-ol, trans is a relatively new reagent and its effects on biochemical and physiological processes are still largely unknown.
Future Directions
There are a number of potential future directions for research on rac-(1s,3s)-3-(hydroxymethyl)-1-(trifluoromethyl)cyclobutan-1-ol, trans. These include further investigation of its potential use as a substrate for organic synthesis and as a reagent for the development of new materials. Further research could also examine its potential use in the development of new drugs and its biochemical and physiological effects. Additionally, further research could investigate the potential toxicity of rac-(1s,3s)-3-(hydroxymethyl)-1-(trifluoromethyl)cyclobutan-1-ol, trans and its effects on the environment. Finally, further research could investigate the potential interactions of rac-(1s,3s)-3-(hydroxymethyl)-1-(trifluoromethyl)cyclobutan-1-ol, trans with other compounds and its potential use as a catalyst in the formation of new molecules and compounds.
Synthesis Methods
Rac-(1s,3s)-3-(hydroxymethyl)-1-(trifluoromethyl)cyclobutan-1-ol, trans can be synthesized through a variety of methods, including the reaction of trifluoromethylcyclobutanol with formaldehyde in the presence of an acid catalyst. This reaction produces rac-(1s,3s)-3-(hydroxymethyl)-1-(trifluoromethyl)cyclobutan-1-ol, trans (rac-(1s,3s)-3-(hydroxymethyl)-1-(trifluoromethyl)cyclobutan-1-ol, trans). Other methods of synthesis include the reaction of trifluoromethylcyclobutanol with dimethyl sulfoxide (DMSO) in the presence of an acid catalyst, and the reaction of trifluoromethylcyclobutanol with dimethylformamide (DMF) in the presence of an acid catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1s,3s)-3-(hydroxymethyl)-1-(trifluoromethyl)cyclobutan-1-ol, trans involves the conversion of a cyclobutanone derivative to the desired alcohol through a series of reactions.", "Starting Materials": [ "Cyclobutanone", "Trifluoromethyl iodide", "Lithium aluminum hydride", "Sodium borohydride", "Hydrogen peroxide", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with trifluoromethyl iodide in the presence of a base to form the corresponding trifluoromethyl cyclobutanone.", "Step 2: The trifluoromethyl cyclobutanone is reduced with lithium aluminum hydride to form the corresponding alcohol.", "Step 3: The alcohol is then treated with sodium borohydride to convert the carbonyl group to a hydroxyl group.", "Step 4: The resulting alcohol is oxidized with hydrogen peroxide in the presence of a base to form the desired hydroxymethyl trifluoromethyl cyclobutanone.", "Step 5: The hydroxymethyl trifluoromethyl cyclobutanone is then treated with sodium hydroxide in methanol to form the desired rac-(1s,3s)-3-(hydroxymethyl)-1-(trifluoromethyl)cyclobutan-1-ol, trans." ] } | |
CAS RN |
2703774-66-5 |
Product Name |
rac-(1s,3s)-3-(hydroxymethyl)-1-(trifluoromethyl)cyclobutan-1-ol, trans |
Molecular Formula |
C6H9F3O2 |
Molecular Weight |
170.1 |
Purity |
95 |
Origin of Product |
United States |
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